Hexadecanoic-d31 acid

• CAS No.: 39756-30-4
• Product Name: Hexadecanoic-d31 acid
• Molecular Formula: C16H32O2
• Molecular Weight: 287.61 g/mol
• IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoic acid
• Standard InChI: InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2
• Standard InChIKey: IPCSVZSSVZVIGE-SAQPIRCFSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)O
• SMILES: CCCCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)O
• Appearance: Assay:≥98% deuterated forms (d1-d31)A crystalline solid
• Description: Palmitic acid-d31 contains 31 deuterium atoms at the 2, 2/', 3, 3/', 4, 4/', 5, 5/', 6, 6/', 7, 7/', 8, 8/', 9, 9/', 10, 10/', 11, 11/', 12, 12/', 13, 13/', 14, 14/', 15, 15/', 16, 16, and 16 positions. It is intended for use as an internal standard for the quantification of palmitic acid (Item No. 10006627) by GC- or LC-mass spectrometry. Saturated fatty acids are synthesized by both plants and animals from acetyl coenzyme A as a form of long-term energy storage. Palmitic acid is a common 16-carbon saturated fat that represents 10-20% of the normal human dietary fat intake. Palmitic acid also makes up approximately 25% of the total plasma fatty acids in plasma lipoproteins. Saturated free fatty acids induce the expression of cyclooxygenase-2, and after protein acylation, are used to confer lipid anchoring to a variety of signaling molecules.
• Synonyms: Hexadecanoic-2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d31 Acid; Hexadecanoic-d31 Acid; Hexadecanoic Acid-2H31
• PubChem Compound: 16212358
• Last Modified: Nov 11 2021